Cas no 89634-75-3 (1-chloro-4-fluoro-2-(trifluoromethyl)benzene)

1-chloro-4-fluoro-2-(trifluoromethyl)benzene structure
89634-75-3 structure
Product Name:1-chloro-4-fluoro-2-(trifluoromethyl)benzene
CAS No:89634-75-3
MF:C7H3ClF4
MW:198.545335054398
MDL:MFCD07782058
CID:827072
Update Time:2024-10-26

1-chloro-4-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-fluorobenzotrifluoride
    • 1-Chloro-4-fluoro-2-(trifluoromethyl)benzene
    • 2-trifluoromethyl-4-fluorophenyl chloride
    • PC9088
    • Benzene, 1-chloro-4-fluoro-2-(trifluoromethyl)-
    • PubChem1645
    • CBMMVERXHJUMCM-UHFFFAOYSA-N
    • STL557843
    • SBB092367
    • BBL104029
    • AS02733
    • SY016007
    • AB0027420
    • W9250
    • ST24032444
    • 2-Chloro-5-fluorobenzotrifluoride, AldrichCPR
    • A843258
    • 1-Chloro-4-fluoro-2-(trifluoromethyl)benzene (ACI)
    • 1-chloro-4-fluoro-2-(trifluoromethyl)benzene
    • MDL： MFCD07782058
    • Inchi： 1S/C7H3ClF4/c8-6-2-1-4(9)3-5(6)7(10,11)12/h1-3H
    • InChI Key： CBMMVERXHJUMCM-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(F)(F)F)C(Cl)=CC=1

Computed Properties

  • Exact Mass: 197.98600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 156
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.427±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 152.1±35.0 ºC (760 Torr),
  • Flash Point: 50.8±19.4 ºC,
  • Solubility: Insuluble (4.4E-3 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 3.49790

1-chloro-4-fluoro-2-(trifluoromethyl)benzene Security Information

  • HazardClass：IRRITANT

1-chloro-4-fluoro-2-(trifluoromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-chloro-4-fluoro-2-(trifluoromethyl)benzene Pricemore >>

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1-chloro-4-fluoro-2-(trifluoromethyl)benzene Production Method

Production Method 1

95445-79-7 95445-79-7
89634-75-3 89634-75-3
117751-90-3 117751-90-3
Reaction Conditions
1.1 Reagents: Sodium cyanide Solvents: Dimethylformamide
Reference
A novel, base-induced fragmentation of Hantzsch-type 4-aryl-1,4-dihydropyridines
McInally, Thomas; Tinker, Alan C., Journal of the Chemical Society, 1988, (7), 1837-44

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